Cas no 827028-17-1 (Benzoic acid, 4-(phenylethynyl)-, propyl ester)

• Product Name: Benzoic acid, 4-(phenylethynyl)-, propyl ester
• CAS No: 827028-17-1
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 686367
• PubChem ID: 25052492
• Update Time: 2025-04-19

Benzoic acid, 4-(phenylethynyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(phenylethynyl)-, propyl ester
• propyl 4-(2-phenylethynyl)benzoate
• DTXSID00648562
• 827028-17-1
• Propyl 4-(phenylethynyl)benzoate

• Inchi： 1S/C18H16O2/c1-2-14-20-18(19)17-12-10-16(11-13-17)9-8-15-6-4-3-5-7-15/h3-7,10-13H,2,14H2,1H3
• InChI Key： DWPSJMNKUAYJBU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C#CC2C=CC=CC=2)=CC=1)=O)CCC

Computed Properties

• Exact Mass: 264.115029749g/mol
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų